Acetamide, N-[[5-chloro-2-(hydroxymethyl)phenyl]phenylmethyl]-

• CAS No.: 52200-34-7
• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol
• IUPAC Name: N-[[5-chloro-2-(hydroxymethyl)phenyl]-phenylmethyl]acetamide
• InChI: InChI=1S/C16H16ClNO2/c1-11(20)18-16(12-5-3-2-4-6-12)15-9-14(17)8-7-13(15)10-19/h2-9,16,19H,10H2,1H3,(H,18,20)
• InChI Key: DDEDNGPMQRAUNA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C1=CC=CC=C1)C2=C(C=CC(=C2)Cl)CO

Description

Acetamide, N-[[5-chloro-2-(hydroxymethyl)phenyl]phenylmethyl]- is a useful research compound. Its molecular formula is C16H16ClNO2 and its molecular weight is 289.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetamide, N-[[5-chloro-2-(hydroxymethyl)phenyl]phenylmethyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetamide, N-[[5-chloro-2-(hydroxymethyl)phenyl]phenylmethyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a Parr bomb containing 47 g. of the compound of Example 5 in 200 ml. of ethanol, dry ammonia is introduced to a pressure of 5 atmospheres. After heating for 4 hours at 100° C., the resulting solution is evaporated. The oily residue is successively washed with light petroleum and diisopropyl ether, then it is taken up in a mixture of water and ethyl ether to give a solid which is used as such for the subsequent hydrolysis. Yield 16 g. A sample of the titular product crystallized from a mixture of ethyl ether and light petroleum melts at 131°-135° C.